Cas no 1094263-34-9 (2-(2-(Trifluoromethyl)phenyl)thiazole-4-carboxylic acid)

• Product Name: 2-(2-(Trifluoromethyl)phenyl)thiazole-4-carboxylic acid
• CAS No: 1094263-34-9
• MF: C₁₁H₆F₃NO₂S
• MW: 273.231051921844
• MDL: MFCD07376348
• CID: 4757897
• Update Time: 2025-05-23

2-(2-(Trifluoromethyl)phenyl)thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(trifluoromethyl)phenyl)thiazole-4-carboxylic acid
• 2-[2-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic acid
• 2-(2-(Trifluoromethyl)phenyl)thiazole-4-carboxylic acid

• MDL： MFCD07376348
• Inchi： 1S/C11H6F3NO2S/c12-11(13,14)7-4-2-1-3-6(7)9-15-8(5-18-9)10(16)17/h1-5H,(H,16,17)
• InChI Key： YJWAUDFAZRYGQG-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 273.007134g/mol
• Monoisotopic Mass: 273.007134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4
• Molecular Weight: 273.23g/mol

Additional information on 2-(2-(Trifluoromethyl)phenyl)thiazole-4-carboxylic acid

Recent Advances in the Study of 2-(2-(Trifluoromethyl)phenyl)thiazole-4-carboxylic acid (CAS: 1094263-34-9)

The compound 2-(2-(Trifluoromethyl)phenyl)thiazole-4-carboxylic acid (CAS: 1094263-34-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative, characterized by a trifluoromethylphenyl moiety, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for researchers in the pharmaceutical industry.

One of the key areas of investigation has been the compound's role as a building block for more complex molecules. Researchers have successfully utilized 2-(2-(Trifluoromethyl)phenyl)thiazole-4-carboxylic acid in the synthesis of novel heterocyclic compounds with enhanced bioactivity. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves metabolic stability and binding affinity to target proteins. Recent synthetic methodologies have optimized the yield and purity of this compound, making it more accessible for further research.

In terms of biological activity, preliminary studies have demonstrated that 2-(2-(Trifluoromethyl)phenyl)thiazole-4-carboxylic acid exhibits promising anti-inflammatory and antimicrobial properties. In vitro assays have shown that the compound can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Additionally, its antimicrobial activity against Gram-positive bacteria has been documented, suggesting potential applications in combating antibiotic-resistant strains. These findings are supported by molecular docking studies, which indicate strong interactions between the compound and target proteins.

Recent advancements in structural elucidation techniques, such as X-ray crystallography and NMR spectroscopy, have provided detailed insights into the molecular conformation of 2-(2-(Trifluoromethyl)phenyl)thiazole-4-carboxylic acid. These studies reveal that the thiazole ring and carboxylic acid group adopt a planar configuration, which is crucial for its bioactivity. Furthermore, the trifluoromethyl group's electron-withdrawing effects have been shown to influence the compound's electronic distribution, enhancing its reactivity and interaction with biological targets.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-(Trifluoromethyl)phenyl)thiazole-4-carboxylic acid. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed in future studies. However, the compound's versatility and demonstrated bioactivity make it a valuable scaffold for the development of new therapeutic agents. Ongoing research is expected to explore its potential in treating a wider range of diseases, including cancer and neurodegenerative disorders.

In conclusion, 2-(2-(Trifluoromethyl)phenyl)thiazole-4-carboxylic acid (CAS: 1094263-34-9) represents a significant area of interest in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a promising candidate for further drug development. Continued research into its synthesis, mechanism of action, and therapeutic applications will likely yield valuable contributions to the field.